Cas no 2225145-04-8 (1-(4-fluorophenyl)-3-phenoxypropan-1-amine hydrochloride)

• Product Name: 1-(4-fluorophenyl)-3-phenoxypropan-1-amine hydrochloride
• CAS No: 2225145-04-8
• MF: C₁₅H₁₇ClFNO
• MW: 281.75298666954
• CID: 5908628
• PubChem ID: 137964186
• Update Time: 2025-06-11

1-(4-fluorophenyl)-3-phenoxypropan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)-3-phenoxypropan-1-amine hydrochloride
• 1-(4-fluorophenyl)-3-phenoxypropan-1-amine;hydrochloride
• EN300-1720187
• starbld0028667
• 2225145-04-8

• Inchi： 1S/C15H16FNO.ClH/c16-13-8-6-12(7-9-13)15(17)10-11-18-14-4-2-1-3-5-14;/h1-9,15H,10-11,17H2;1H
• InChI Key： ZKQYUVYETGFSOR-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(F)C=C1)(N)CCOC1=CC=CC=C1.[H]Cl

Computed Properties

• Exact Mass: 281.0982700g/mol
• Monoisotopic Mass: 281.0982700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 223
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-(4-fluorophenyl)-3-phenoxypropan-1-amine hydrochloride

Introduction to 1-(4-fluorophenyl)-3-phenoxypropan-1-amine hydrochloride (CAS No: 2225145-04-8)

1-(4-fluorophenyl)-3-phenoxypropan-1-amine hydrochloride, identified by the Chemical Abstracts Service Number (CAS No) 2225145-04-8, is a significant compound in the realm of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential biological activities and structural features. The presence of both fluorine and phenoxy groups in its molecular structure contributes to its unique chemical properties, making it a subject of interest for researchers exploring novel therapeutic agents.

The molecular structure of 1-(4-fluorophenyl)-3-phenoxypropan-1-amine hydrochloride consists of a propylamine backbone substituted with a 4-fluorophenyl group at the first carbon and a phenoxy group at the third carbon. The hydrochloride salt form enhances its solubility in aqueous solutions, which is a critical factor for pharmaceutical applications, particularly in drug formulation and delivery systems. This solubility profile makes it more amenable for use in various biomedical studies, including preclinical and clinical trials.

In recent years, the pharmaceutical industry has seen a surge in the development of small molecules with fluorine substituents, owing to their ability to modulate metabolic pathways and enhance binding affinity to biological targets. The fluorine atom in 1-(4-fluorophenyl)-3-phenoxypropan-1-amine hydrochloride plays a pivotal role in its pharmacological properties, influencing both its reactivity and interactions with biological systems. This has led to extensive research into its potential applications in treating various diseases, particularly those involving neurotransmitter systems and inflammatory responses.

One of the most compelling aspects of 1-(4-fluorophenyl)-3-phenoxypropan-1-amine hydrochloride is its structural similarity to known bioactive compounds. This similarity suggests that it may exhibit properties such as receptor binding affinity, enzyme inhibition, or modulation of signaling pathways. Researchers have been particularly interested in its potential as an intermediate in the synthesis of more complex pharmacophores. The phenoxy group, in particular, is known for its role in enhancing lipophilicity and metabolic stability, which are crucial factors in drug design.

Current research endeavors are focusing on elucidating the pharmacological mechanisms of action of 1-(4-fluorophenyl)-3-phenoxypropan-1-amine hydrochloride. Preliminary studies have hinted at its potential involvement in modulating neurotransmitter release and receptor activity, particularly in the context of central nervous system (CNS) disorders. The ability of this compound to cross the blood-brain barrier is also under investigation, as this property is essential for many CNS-targeted therapies.

The synthesis of 1-(4-fluorophenyl)-3-phenoxypropan-1-amine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. The introduction of fluorine atoms into organic molecules often necessitates specialized synthetic methodologies to achieve high yields and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex framework of this compound efficiently. These synthetic strategies not only highlight the sophistication of modern chemical synthesis but also underscore the importance of innovative approaches in developing novel pharmaceuticals.

The pharmacokinetic profile of 1-(4-fluorophenyl)-3-phenoxypropan-1-amine hydrochloride is another area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic efficacy and minimizing potential side effects. Preliminary pharmacokinetic studies suggest that it exhibits moderate bioavailability and a reasonable half-life, which are favorable characteristics for a potential drug candidate.

In addition to its pharmacological potential, 1-(4-fluorophenyl)-3-phenoxypropan-1-amine hydrochloride has shown promise in computational modeling studies. Molecular docking simulations have been used to predict its interactions with various biological targets, providing insights into possible mechanisms of action. These computational approaches complement experimental studies by allowing researchers to screen large libraries of compounds rapidly and identify promising candidates for further investigation.

The safety profile of any pharmaceutical compound is paramount before it can be considered for clinical use. While 1-(4-fluorophenyl)-3-phenoxypropan-1-amine hydrochloride has shown encouraging results in preclinical studies, comprehensive toxicological assessments are necessary to ensure its safety for human consumption. These assessments include acute toxicity tests, chronic toxicity studies, and evaluations of potential long-term effects on organ systems. Such studies are essential steps in the drug development pipeline and provide critical data for regulatory submissions.

The regulatory landscape for new pharmaceutical entities is stringent and requires robust evidence supporting both efficacy and safety. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established guidelines that must be followed during the development process. Companies investing in the development of 1-(4-fluorophenyl)-3-phenoxypropan-1-amine hydrochloride must navigate these regulations carefully to ensure successful approval.

The economic implications of developing new drugs cannot be overlooked either. The cost associated with research, development, clinical trials, and regulatory compliance can run into billions of dollars. However, if 1-(4-fluorophenyl)-3-phenoxypropan-1-amine hydrochloride demonstrates significant therapeutic advantages over existing treatments, it could provide substantial value to patients suffering from relevant conditions while offering new revenue streams for pharmaceutical companies.

Future directions for research on 1-(4-fluorophenyl)-3-phenoxypropan-1-amine hydrochloride include exploring its potential as a lead compound for drug discovery programs targeting CNS disorders such as depression, anxiety disorders, and neurodegenerative diseases like Alzheimer’s disease. Additionally, investigating its interactions with other therapeutic agents could lead to combination therapies that enhance treatment outcomes.

In conclusion, 1-(4-fluorophenyl)-3-phenoxypropan-1-am ine hydroch lor ide (CAS No: 2225145 -04 -8) represents an exciting avenue for pharmaceutical innovation due to its unique structural features and promising pharmacological properties。 Its development underscores the ongoing efforts within the scientific community to discover new treatments that address unmet medical needs。 As research progresses， this compound holds great promise not only as a standalone therapeutic agent but also as a building block for more sophisticated drug molecules。